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For researchers, scientists, and professionals in drug development, the selection of nonlinear

optical crystals is a critical decision that significantly impacts experimental outcomes. This

guide provides a detailed comparison of two of the most prevalent crystals for second harmonic

generation (SHG): Lithium Triborate (LBO) and Beta-Barium Borate (BBO). By examining

their fundamental properties, experimental performance, and operational requirements, this

document aims to equip you with the necessary information to make an informed choice for

your specific application.

Executive Summary
LBO and BBO are both excellent nonlinear crystals, but they exhibit key differences that make

them suitable for different applications. LBO is characterized by its high damage threshold,

excellent thermal stability, and the possibility of non-critical phase matching (NCPM), making it

ideal for high-power, stable laser systems.[1][2][3] BBO, on the other hand, possesses a larger

effective nonlinear coefficient and a broader transparency range extending further into the UV,

which makes it highly efficient for frequency doubling of a wide range of lasers, especially

tunable and ultrafast laser systems.[4][5] The choice between LBO and BBO ultimately

depends on the specific requirements of the laser system and the experimental goals.
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Comparative Data of LBO and BBO Crystals
The following tables summarize the key quantitative properties of LBO and BBO crystals,

providing a direct comparison to aid in selection.

Table 1: General and Optical Properties

Property LBO (Lithium Triborate) BBO (Beta-Barium Borate)

Chemical Formula LiB₃O₅ β-BaB₂O₄

Crystal Structure Orthorhombic[1][6] Trigonal[4]

Transparency Range 160 nm - 2600 nm[1][6] 190 nm - 3500 nm[7][8]

Mohs Hardness 6[1][6] 4[4]

Hygroscopic Susceptibility Low[6] Low to mild[4][9]

Table 2: Nonlinear Optical Properties for SHG

Property LBO (Lithium Triborate) BBO (Beta-Barium Borate)

SHG Phase Matchable Range

(Type I)
551 nm - 2600 nm[1][2] 409.6 nm - 3500 nm[7][8]

Effective Nonlinear Coefficient

(d_eff)

~0.85 pm/V (for SHG of 1064

nm)

~2.0 pm/V (for SHG of 1064

nm)

Damage Threshold

(@1064nm, 10ns)
~10 J/cm²[10] ~7 GW/cm²

Walk-off Angle Small[1][5] Large[4]

Acceptance Angle Wide[1][5] Small[4]

Temperature Acceptance Wide[1] Wide (~55°C)[7][8]

Table 3: Thermal and Physical Properties
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Property LBO (Lithium Triborate) BBO (Beta-Barium Borate)

Thermal Conductivity 3.5 W/m/K[1][6]
1.2 W/m/K (⊥c), 1.6 W/m/K

(//c)[4]

Melting Point ~834 °C[1][6] ~1095 °C[4]

Density 2.47 g/cm³[1][6] 3.85 g/cm³[4]

Experimental Protocols and Performance
Second Harmonic Generation (SHG) Experimental Setup
A typical experimental setup for SHG using either LBO or BBO crystals is depicted below. The

fundamental laser beam is directed through the nonlinear crystal, which is mounted on a

rotational stage for precise angle tuning to achieve phase matching. A filter is used after the

crystal to block the fundamental wavelength and transmit the generated second harmonic

beam, which is then measured by a power meter or directed to the intended application.
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A typical experimental workflow for second harmonic generation.

Experimental Data: SHG Conversion Efficiency
Several studies have demonstrated high SHG conversion efficiencies for both LBO and BBO

crystals. For instance, SHG conversion efficiencies of over 70% for pulsed Nd:YAG lasers have

been achieved with LBO crystals.[2] Similarly, BBO crystals have shown conversion efficiencies

exceeding 50% for the SHG of Ti:Sapphire lasers.
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One comparative study measured the external energy conversion efficiency for SHG of a

Nd:YAG laser. The results indicated that a 14-mm-long LBO crystal exhibited a higher optimal

conversion efficiency compared to a 7.25-mm-long BBO crystal under the same experimental

conditions.[11]

Decision-Making Framework
The choice between LBO and BBO for SHG depends on a variety of factors related to the laser

source and the specific application requirements. The following decision tree provides a logical

guide for selecting the appropriate crystal.
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A decision guide for selecting between LBO and BBO crystals.
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Signaling Pathways of Second Harmonic Generation
The process of second harmonic generation is a nonlinear optical phenomenon that occurs in

materials without inversion symmetry. At a fundamental level, an intense incident

electromagnetic field (the fundamental wave) interacts with the nonlinear medium, inducing a

nonlinear polarization. This oscillating polarization then radiates at twice the frequency of the

incident light, creating the second harmonic wave.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.castech-us.com/casbbo.htm
https://www.optoscience.com/our-vendors/gandh/e9bo1m0000001qgg-att/BBOcrystals.pdf
https://www.edmundoptics.com/p/6-x-6-x-05mm-800nm-shg-type-i-bbo-nonlinear-crystal/40609/
https://opg.optica.org/ol/viewmedia.cfm?uri=ol-16-16-1237&html=true
https://www.benchchem.com/product/b1260262/docs#lbo-vs-bbo-crystals-for-second-harmonic-generation-a-comparative-guide
https://www.benchchem.com/product/b1260262/docs#lbo-vs-bbo-crystals-for-second-harmonic-generation-a-comparative-guide
https://www.benchchem.com/product/b1260262/docs#lbo-vs-bbo-crystals-for-second-harmonic-generation-a-comparative-guide
https://www.benchchem.com/product/b1260262/docs#lbo-vs-bbo-crystals-for-second-harmonic-generation-a-comparative-guide
https://www.benchchem.com/product/b1260262?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

